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Compound of Interest

Compound Name: Lasamide

Cat. No.: B1675832 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

ensuring the complete dissolution of Lasalocid for accurate and reproducible assay results.

Frequently Asked Questions (FAQs)
Q1: What is Lasalocid and which form is typically used in assays?

Lasalocid is a carboxylic polyether ionophore antibiotic isolated from Streptomyces lasaliensis.

[1] It is a mixture of several closely related homologues: A, B, C, D, and E, with Lasalocid A

being the primary component.[1] For laboratory assays, the sodium salt of Lasalocid is

commonly used.[1]

Q2: What are the general solubility properties of Lasalocid sodium?

Lasalocid sodium has limited solubility in water but is soluble in many organic solvents.[1][2] Its

solubility in aqueous solutions can be pH-dependent.

Q3: Which solvents are recommended for dissolving Lasalocid sodium?

Lasalocid sodium is soluble in a variety of organic solvents. Common choices for preparing

stock solutions include:

Dimethyl sulfoxide (DMSO)
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Ethanol

Methanol

Dimethylformamide (DMF)

Acetonitrile

For assays involving biological systems, DMSO is a frequently used solvent due to its

miscibility with aqueous media. However, it is crucial to consider the potential effects of the

solvent on the experimental system and to use the lowest effective concentration.

Troubleshooting Guide
Q1: My Lasalocid sodium is not dissolving completely in my chosen solvent. What should I do?

If you are experiencing incomplete dissolution, consider the following troubleshooting steps:

Increase Solvent Volume: The concentration of Lasalocid sodium may be too high for the

volume of solvent used. Try increasing the solvent volume to lower the concentration.

Gentle Heating: Gently warming the solution in a water bath (e.g., to 37°C) can aid

dissolution. Avoid excessive heat, which could degrade the compound.

Sonication: Using an ultrasonic bath can help break up aggregates and enhance dissolution.

For instance, when using DMSO, sonication is recommended.

Vortexing: Vigorous vortexing can also facilitate the dissolution process.

Try an Alternative Solvent: If Lasalocid sodium remains insoluble, consider using a different

recommended organic solvent from the list above.

Q2: I've prepared a stock solution in an organic solvent, but the compound precipitates when I

dilute it into my aqueous assay buffer. How can I prevent this?

Precipitation upon dilution into an aqueous medium is a common issue with compounds that

have low water solubility. Here are some strategies to mitigate this:
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Optimize the Final Solvent Concentration: Minimize the percentage of the organic solvent in

the final assay medium. Typically, a final DMSO concentration of less than 1% (and often

below 0.1%) is recommended to avoid solvent-induced artifacts and precipitation.

Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your stock

solution in the assay buffer. This gradual decrease in solvent concentration can sometimes

prevent precipitation.

Pre-warm the Assay Buffer: Having the aqueous buffer at a slightly elevated temperature

(e.g., 37°C) before adding the Lasalocid solution can sometimes improve solubility.

pH Adjustment: The solubility of Lasalocid, a carboxylic acid, can be influenced by pH.

Ensure the pH of your final assay medium is compatible with keeping the compound in

solution.

Q3: How should I store my Lasalocid sodium stock solution?

For long-term stability, it is recommended to store Lasalocid sodium as a solid at -20°C. Once

dissolved, stock solutions should be stored at -20°C or -80°C to minimize degradation. It is

advisable to store solutions in small aliquots to avoid repeated freeze-thaw cycles.

Data Presentation
Table 1: Solubility of Lasalocid Sodium in Various Solvents
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Solvent Solubility Reference

Water (pH 7, 20°C) 50 mg/L

Water 0.5 g/L

Ethanol (95%) 2.0 g/L

Chloroform 500 g/L

Acetone 93 g/L

DMSO 100 mg/mL

Methanol Soluble

Ethanol Soluble

DMF Soluble

Acetonitrile High solubility

Experimental Protocols
Protocol 1: Preparation of a 10 mM Lasalocid Sodium Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of Lasalocid sodium powder (Molecular

Weight: 612.77 g/mol ) in a sterile microcentrifuge tube. For example, for 1 mL of a 10 mM

stock solution, weigh 6.13 mg.

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the tube.

For the example above, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously for 1-2 minutes. If the compound is not fully

dissolved, place the tube in an ultrasonic water bath for 5-10 minutes.

Visual Inspection: Visually inspect the solution to ensure there are no visible particles. The

solution should be clear.

Storage: Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to

minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.
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Protocol 2: Preparation of a Working Solution for a Cell-Based Assay

Thawing: Thaw a single aliquot of the 10 mM Lasalocid sodium stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in the cell culture medium or assay buffer. For example, dilute the 10 mM

stock 1:100 in the medium to get a 100 µM intermediate solution. This helps to minimize the

final DMSO concentration.

Final Dilution: Add the appropriate volume of the intermediate solution to your assay wells to

achieve the desired final concentration. For example, to achieve a final concentration of 1

µM in a well containing 100 µL of medium, add 1 µL of the 100 µM intermediate solution.

Mixing: Gently mix the contents of the wells after adding the compound.

Control: Prepare a vehicle control by adding the same final concentration of DMSO (without

Lasalocid) to control wells.

Mandatory Visualizations
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Start: Incomplete Dissolution of Lasalocid

Is the concentration too high?

Increase solvent volume

Yes

Apply gentle heat (37°C) or sonication

No

Consider an alternative organic solvent (e.g., Methanol, Ethanol)

Still not dissolved

Complete Dissolution Achieved

Dissolved

Precipitation upon aqueous dilution?

Optimize (lower) final DMSO concentration

Yes

End: Solution Ready for Assay

No

Perform serial dilutions
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1. Weigh Lasalocid Sodium Powder

2. Add Organic Solvent (e.g., DMSO)

3. Vortex / Sonicate to Dissolve

4. Prepare Aliquots of Stock Solution

5. Store at -20°C or -80°C

6. Dilute in Assay Buffer for Working Solution

7. Add to Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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